FeTPPS
FeTPPS
A peroxynitrite decomposition catalyst. An iron porphyrin complex that catalytically isomerizes peroxynitrite to nitrate both in vivo and in vitro thus serving as a decomposition catalyst and a selective peroxynitrite scavenger. Does not complex with nitric oxide and exhibits little SOD mimetic activity.
Peroxynitrite is a highly reactive nitrogen species formed from the reaction of nitric oxide (NO) and superoxide. FeTPPS is a ferric porphyrin complex that causes the decomposition of peroxynitrite by catalytic isomerization to produce nitrate both in vitro and in vivo. The conversion of this reactive nitrogen species to nitrate results in cytoprotection (EC50 = 5 µM). FeTPPS does not complex with NO and does not alter superoxide directly. It is commonly used to elucidate the roles of peroxynitrite in oxidative stress, cell damage, and intracellular signaling.
Peroxynitrite is a highly reactive nitrogen species formed from the reaction of nitric oxide (NO) and superoxide. FeTPPS is a ferric porphyrin complex that causes the decomposition of peroxynitrite by catalytic isomerization to produce nitrate both in vitro and in vivo. The conversion of this reactive nitrogen species to nitrate results in cytoprotection (EC50 = 5 µM). FeTPPS does not complex with NO and does not alter superoxide directly. It is commonly used to elucidate the roles of peroxynitrite in oxidative stress, cell damage, and intracellular signaling.
Brand Name:
Vulcanchem
CAS No.:
90384-82-0
VCID:
VC0051688
InChI:
InChI=1S/C44H28N4O12S4.ClH.Fe/c49-61(50,51)29-9-1-25(2-10-29)41-33-17-19-35(45-33)42(26-3-11-30(12-4-26)62(52,53)54)37-21-23-39(47-37)44(28-7-15-32(16-8-28)64(58,59)60)40-24-22-38(48-40)43(36-20-18-34(41)46-36)27-5-13-31(14-6-27)63(55,56)57;;/h1-24H,(H,49,50,51)(H,52,53,54)(H,55,56,57)(H,58,59,60);1H;/q-2;;+3/p-1
SMILES:
C1=CC(=CC=C1C2=C3C=CC(=C(C4=CC=C([N-]4)C(=C5C=CC(=N5)C(=C6C=CC2=N6)C7=CC=C(C=C7)S(=O)(=O)O)C8=CC=C(C=C8)S(=O)(=O)O)C9=CC=C(C=C9)S(=O)(=O)[O-])[N-]3)S(=O)(=O)O.Cl.[Fe+3]
Molecular Formula:
C44H28ClFeN4O12S4
Molecular Weight:
1024.259
FeTPPS
CAS No.: 90384-82-0
Cat. No.: VC0051688
Molecular Formula: C44H28ClFeN4O12S4
Molecular Weight: 1024.259
* For research use only. Not for human or veterinary use.
Specification
| Description | A peroxynitrite decomposition catalyst. An iron porphyrin complex that catalytically isomerizes peroxynitrite to nitrate both in vivo and in vitro thus serving as a decomposition catalyst and a selective peroxynitrite scavenger. Does not complex with nitric oxide and exhibits little SOD mimetic activity. Peroxynitrite is a highly reactive nitrogen species formed from the reaction of nitric oxide (NO) and superoxide. FeTPPS is a ferric porphyrin complex that causes the decomposition of peroxynitrite by catalytic isomerization to produce nitrate both in vitro and in vivo. The conversion of this reactive nitrogen species to nitrate results in cytoprotection (EC50 = 5 µM). FeTPPS does not complex with NO and does not alter superoxide directly. It is commonly used to elucidate the roles of peroxynitrite in oxidative stress, cell damage, and intracellular signaling. |
|---|---|
| CAS No. | 90384-82-0 |
| Molecular Formula | C44H28ClFeN4O12S4 |
| Molecular Weight | 1024.259 |
| IUPAC Name | iron(3+);4-[10,15,20-tris(4-sulfophenyl)porphyrin-21,22-diid-5-yl]benzenesulfonate;hydrochloride |
| Standard InChI | InChI=1S/C44H28N4O12S4.ClH.Fe/c49-61(50,51)29-9-1-25(2-10-29)41-33-17-19-35(45-33)42(26-3-11-30(12-4-26)62(52,53)54)37-21-23-39(47-37)44(28-7-15-32(16-8-28)64(58,59)60)40-24-22-38(48-40)43(36-20-18-34(41)46-36)27-5-13-31(14-6-27)63(55,56)57;;/h1-24H,(H,49,50,51)(H,52,53,54)(H,55,56,57)(H,58,59,60);1H;/q-2;;+3/p-1 |
| Standard InChI Key | HTJVCSCYYTXCSQ-UHFFFAOYSA-M |
| SMILES | C1=CC(=CC=C1C2=C3C=CC(=C(C4=CC=C([N-]4)C(=C5C=CC(=N5)C(=C6C=CC2=N6)C7=CC=C(C=C7)S(=O)(=O)O)C8=CC=C(C=C8)S(=O)(=O)O)C9=CC=C(C=C9)S(=O)(=O)[O-])[N-]3)S(=O)(=O)O.Cl.[Fe+3] |
| Appearance | Assay:≥95%A crystalline solid |
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